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Compound of Interest

Compound Name: DASA-58

Cat. No.: B606943 Get Quote

For Immediate Use by Laboratory Professionals

This document provides essential safety and logistical information for the proper disposal of

DASA-58, a potent and selective pyruvate kinase M2 (PKM2) activator. These procedures are

intended for researchers, scientists, and drug development professionals to ensure safe

handling and minimal environmental impact.

Pre-Disposal Considerations and Safety
Before beginning any disposal process, it is critical to consult your institution's specific safety

protocols and chemical waste disposal procedures. The following are general guidelines and

should be adapted to your local requirements.

Personal Protective Equipment (PPE):

Always wear appropriate PPE when handling DASA-58 and its waste products. This includes:

Gloves: Nitrile or neoprene gloves are recommended.

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat should be worn to protect from spills.

Chemical Properties of DASA-58:

A summary of the known properties of DASA-58 is provided below.
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Property Value

Appearance Solid Powder

Molecular Formula C19H23N3O6S2

Molecular Weight 453.53 g/mol

Solubility Soluble in DMSO (up to 100 mM)

Storage

Store powder at -20°C for up to 3 years. Stock

solutions in solvent can be stored at -80°C for

up to 1 year.[1]

Shipping
Shipped under ambient temperature as a non-

hazardous chemical.

DASA-58 Disposal Workflow
The following diagram outlines the decision-making process and steps for the proper disposal

of DASA-58 waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.selleckchem.com/products/dasa-58.html
https://www.benchchem.com/product/b606943?utm_src=pdf-body
https://www.benchchem.com/product/b606943?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606943?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


DASA-58 Disposal Workflow

Waste Assessment

Segregation & Collection

Final Disposal

Identify DASA-58 Waste Stream

Determine Waste Type
(Solid, Liquid, Contaminated Materials)

Solid Waste
(Unused powder, contaminated weigh boats)

Solid

Liquid Waste
(Solutions in DMSO, cell culture media)

Liquid

Contaminated Sharps
(Needles, pipette tips)

Sharps

Contaminated PPE
(Gloves, bench paper)

PPE

Dispose as Chemical Waste in
appropriately labeled solid waste container

Dispose as Chemical Waste in
appropriately labeled liquid waste container

Dispose in designated
sharps container for chemical waste

Dispose in designated
chemically contaminated waste stream
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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